N-(tert-butyl)-4-((3-(4-(trifluoromethyl)phenyl)propanamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[3-[4-(trifluoromethyl)phenyl]propanoylamino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H30F3N3O2/c1-20(2,3)26-19(29)27-12-10-16(11-13-27)14-25-18(28)9-6-15-4-7-17(8-5-15)21(22,23)24/h4-5,7-8,16H,6,9-14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: WLHOLYZOKUNBJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)CCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C21H30F3N3O2
• Molecular Weight: 413.5 g/mol

Description

N-(tert-butyl)-4-((3-(4-(trifluoromethyl)phenyl)propanamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H30F3N3O2 and its molecular weight is 413.485. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

N-(tert-butyl)-4-((3-(4-(trifluoromethyl)phenyl)propanamido)methyl)piperidine-1-carboxamide, due to its complex structure, plays a significant role in the realm of chemical synthesis and modification. Research has explored various aspects of its behavior and applications in synthetic chemistry. For instance, the reaction of magnesiated bases on substituted pyridines showcases the chemical's versatility in deprotonation or 1,4-addition, leading to diverse substituted pyridines with potential applications in drug development and material science (Bonnet et al., 2001). Similarly, its role in the synthesis and characterization of ortho-linked polyamides demonstrates its contribution to the development of new polymeric materials with high thermal stability and solubility in polar solvents, indicating potential applications in the fields of materials science and engineering (Hsiao et al., 2000).

Drug Discovery and Biological Studies

In drug discovery and biological studies, this compound has facilitated the identification of inhibitors for specific enzymes, highlighting its potential in therapeutic applications. For example, the discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase provides insights into the compound's utility in developing novel treatments for diseases modulated by this enzyme (Thalji et al., 2013). The efficient and practical asymmetric synthesis of related intermediates further underscores its significance in the synthesis of nociceptin antagonists, a class of compounds with potential analgesic effects (Jona et al., 2009).

Material Science and Engineering

The synthesis and properties of aromatic polyamides based on derivatives of tert-butylcatechol, including the compound , have been studied extensively. These materials exhibit excellent thermal stability, mechanical strength, and solubility, making them ideal candidates for advanced engineering applications (Yang et al., 1999).